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Compound of Interest

Compound Name: Ribavirin (GMP)

Cat. No.: B1237811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and stability profile of Ribavirin, manufactured under Good Manufacturing Practices (GMP).

This document is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development, providing detailed data, experimental

methodologies, and visual representations of key pathways.

Chemical Properties of Ribavirin
Ribavirin is a synthetic nucleoside analog with broad-spectrum antiviral activity. Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value References

Chemical Name
1-β-D-ribofuranosyl-1H-1,2,4-

triazole-3-carboxamide
[1][2]

CAS Number 36791-04-5 [1][2]

Molecular Formula C₈H₁₂N₄O₅ [1][2]

Molecular Weight 244.21 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point
166-168 °C or 174-176 °C

(polymorphic forms)
[4]

Solubility

Freely soluble in water; slightly

soluble in ethanol; soluble in

DMSO and DMF.

[1][5]

pKa (Strongest Acidic) 11.88 [6]

pKa (Strongest Basic) -1.2 [6]

Stability Profile of Ribavirin
The stability of Ribavirin is a critical factor in its formulation, storage, and therapeutic efficacy.

This section details its stability under various conditions and its degradation pathways.

Stability Under Different Storage Conditions
Studies have shown that Ribavirin exhibits good stability under controlled conditions.
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Storage Condition Observation References

Solid State (GMP)

Store in a cool, well-ventilated

place in tightly closed

containers. Avoid heat, flames,

sparks, and strong oxidizing

agents.

[7][8]

Solution (-20°C, Frozen)

Physically and chemically

stable for at least 45 days.

Precipitation may occur upon

thawing but redissolves.

[9]

Solution (2-8°C, Refrigerated)
Chemically stable for at least

28-45 days.
[9][10]

Solution (Room Temperature)
Physically and chemically

stable for at least 45 days.
[9]

Reconstituted Inhalation

Solution

Stable for 24 hours at room

temperature (20-30 °C).
[4]

Forced Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

establishing the intrinsic stability of a drug substance. Ribavirin has been shown to be

susceptible to degradation under acidic, alkaline, oxidative, and photolytic conditions.[1][11]

The primary degradation pathways of Ribavirin involve the cleavage of the C-N bond between

the triazole and ribose moieties, splitting of the furan ring, and oxidation of the hydroxyl groups.

[12][13]
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Proposed Degradation Pathway of Ribavirin

Ribavirin

Acidic Hydrolysis
(e.g., 1M HCl, heat)

Alkaline Hydrolysis
(e.g., 0.5M NaOH, heat)

Oxidative Degradation
(e.g., 15% H2O2, heat)

Photolytic Degradation
(UV light)

1,2,4-triazole-3-carboxamide D-ribose Oxidized Ribose Derivatives Furan Ring Cleavage Products
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Caption: Proposed degradation pathways of Ribavirin under various stress conditions.

Experimental Protocols
This section outlines the methodologies for key experiments cited in this guide.

Forced Degradation Experimental Workflow
The following workflow is a general representation of a forced degradation study for Ribavirin.
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Forced Degradation Experimental Workflow

Sample Preparation

Stress Conditions

Analysis

Prepare Ribavirin Stock Solution
(e.g., 1 mg/mL in water)

Acidic
(1M HCl, 70-100°C)

Alkaline
(0.5M NaOH, 70-100°C)

Oxidative
(15% H2O2, 80°C)

Photolytic
(UV light, 254 nm)

Thermal
(Dry Heat)

Neutralize Acid/Base Samples

Dilute to Working Concentration

Inject into HPLC-DAD System

Analyze Chromatograms for Degradants

Click to download full resolution via product page

Caption: A generalized workflow for conducting forced degradation studies on Ribavirin.

Detailed Methodologies for Forced Degradation Studies
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The following protocols are based on published stability-indicating methods.[1]

3.2.1. Acidic Degradation:

Transfer 1 mg of Ribavirin from a stock solution to a reaction vessel.

Add 5.0 mL of 1.0 M hydrochloric acid.

Heat the solution in a thermostatically controlled water bath at temperatures ranging from 70-

100°C for 10-60 minutes.

After the specified time, cool the solution and neutralize it to pH 7.0.

Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

3.2.2. Alkaline Degradation:

Transfer 1 mg of Ribavirin from a stock solution to a reaction vessel.

Add 5.0 mL of 0.5 M sodium hydroxide.

Heat the solution in a thermostatically controlled water bath at temperatures ranging from 70-

100°C for 5-20 minutes.

After the specified time, cool the solution and neutralize it to pH 7.0.

Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

3.2.3. Oxidative Degradation:

Transfer 1 mg of Ribavirin from a stock solution to a reaction vessel.

Add 5.0 mL of 15% hydrogen peroxide.

Heat the solution in a thermostatically controlled water bath at 80°C for 10-90 minutes.

After the specified time, cool the solution.

Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.
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3.2.4. Photolytic Degradation:

Transfer 1 mg of Ribavirin from a stock solution into a quartz flask.

Add 5.0 mL of either methanol or water.

Expose the solution to a UV lamp at a wavelength of 254 nm for up to 48 hours.

A control sample should be kept in the dark under the same conditions.

Dilute the solution to a suitable concentration with the mobile phase for HPLC analysis.

Stability-Indicating HPLC-DAD Method
A validated stability-indicating High-Performance Liquid Chromatography with a Diode-Array

Detector (HPLC-DAD) method is crucial for separating and quantifying Ribavirin from its

degradation products.

Parameter Condition References

Column
ODS C18 (250 x 4.6 mm, 5

µm)
[1]

Mobile Phase
0.02 M Potassium Dihydrogen

Phosphate
[1]

Flow Rate 1.0 mL/min [1]

Detection 207 nm (UV) [1][14]

Temperature Ambient [1]

Internal Standard Pyridoxine Hydrochloride [1]

Mechanism of Action: Signaling Pathway
Involvement
Ribavirin's antiviral effect is multifaceted, primarily involving the inhibition of inosine

monophosphate dehydrogenase (IMPDH) and the induction of lethal mutagenesis in viral RNA.
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[6][15][16]

Ribavirin's Antiviral Mechanism of Action
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Caption: The multifaceted mechanism of action of Ribavirin, including IMPDH inhibition and

lethal mutagenesis.

This guide provides a foundational understanding of the chemical properties and stability of

GMP-grade Ribavirin. For further detailed information, it is recommended to consult the

referenced literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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